3-(3,5-Dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea

• IUPAC Name: 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea
• InChI: InChI=1S/C18H23N3O4/c1-23-9-8-21(13-14-4-6-19-7-5-14)18(22)20-15-10-16(24-2)12-17(11-15)25-3/h4-7,10-12H,8-9,13H2,1-3H3,(H,20,22)
• InChI Key: ICHARXQOLNNSCO-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC=NC=C1)C(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

3-(3,5-Dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea, also known as DMPEU, is a chemical compound that has recently gained attention in scientific research. DMPEU is a urea derivative that contains a pyridine ring and two methoxy groups attached to a phenyl ring. This compound has shown potential in various research fields due to its unique chemical structure and properties.

Scientific Research Applications

Anticancer Agents Development

A study focused on the synthesis and biological evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, designed to act as anticancer agents. These compounds, including ones structurally similar to "3-(3,5-Dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea," showed significant antiproliferative effects against various cancer cell lines, suggesting their potential as BRAF inhibitors for cancer treatment (Jian Feng et al., 2020).

Electrochromic Materials and Nonlinear Optical Properties

Another study explored the role of the pyridine ring in enhancing the second-order nonlinearity of methoxy substituted chalcones. The findings indicated that compounds with a pyridine ring, similar to the structure , have increased second harmonic generation efficiency and could be utilized in opto-electronic applications due to their wide transparency window and large second harmonic (SH) conversion capability (Anthoni Praveen Menezes et al., 2020).

Molecular Structure Analysis for Drug Development

The crystal structure of compounds related to "this compound" has been analyzed in several studies to understand the molecular basis of their activity. For instance, the structure of chlorfluazuron was determined to facilitate the development of more effective insecticides, showcasing the importance of structural analysis in the design of new chemical entities (Seonghwa Cho et al., 2015).

Synthesis and Characterization of Schiff Bases for Anticonvulsant Activity

Research on the synthesis of novel Schiff bases of 3-aminomethyl pyridine, related to the structure of interest, demonstrated potential anticonvulsant activity. These compounds were synthesized through condensation reactions and screened for seizures protection, indicating the broader applications of these chemical frameworks in therapeutic areas beyond cancer treatment (S. Pandey & R. Srivastava, 2011).